(20R)-17,20-Dihydroxypregn-4-en-3-one

Description

(20R)-17,20-Dihydroxypregn-4-en-3-one, also known as 17α,20β-Dihydroxy-4-pregnen-3-one (17,20β-P), is a C21-steroid derived from pregnane, featuring a double bond between positions 4 and 5, an oxo group at position 3, and hydroxy groups at the 17alpha and 20 positions . It is also known as 17-DHP, 17alpha-Hydroxy-20beta-dihydroprogesterone, and 17alpha,20beta-Dihydroxy-4-pregnen-3-one . This compound acts as a maturation-inducing steroid .

This steroid has a molecular weight of 332.5 g/mol . It has a melting point between 201-202°C and a boiling point of 487.1±45.0 °C at 760 mmHg . 17α,20α-Dihydroxypregn-4-en-3-one, an isomer of (20R)-17,20-Dihydroxypregn-4-en-3-one, is a steroid hormone present in elevated concentrations during late pregnancy and is a substrate for the enzyme 20alpha-hydroxysteroid dehydrogenase (20alpha-HSD), which is involved in progesterone homeostasis .

Another related compound is (15a,20R)-Dihydroxypregn-4-en-3-one 20-[glucosyl-(1->4)-6-acetyl-glucoside], which belongs to the class of steroidal glycosides . These compounds consist of sterol lipids with a carbohydrate moiety linked to the steroid skeleton .

• CAS No.: 1662-06-2
• Product Name: (20R)-17,20-Dihydroxypregn-4-en-3-one
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(1R)-1-hydroxyethyl]-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H32O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12-13,16-18,22,24H,4-11H2,1-3H3/t13-,16-,17+,18+,19+,20+,21+/m1/s1
• Standard InChIKey: MASCESDECGBIBB-FSHQYNQFSA-N
• SMILES: CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O
• Canonical SMILES: CC(C1(CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)O)O
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 17 alpha,20 beta-dihydroxypregn-4-en-3-one; 17 alpha,20 beta-dihydroxyprogesterone; 17,20beta-dihydroxypregn-4-en-3-one; 17-DHP; 17alpha-hydroxy-20beta-dihydroprogesterone
• PubChem Compound: 107701
• Last Modified: Sep 14 2023